Cas no 2248361-28-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate
• CAS No: 2248361-28-4
• MF: C₁₆H₆F₅NO₄
• MW: 371.215161800385
• CID: 6335862
• PubChem ID: 165981014
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate
• 2248361-28-4
• EN300-6520094

• Inchi： 1S/C16H6F5NO4/c17-11-6-10(16(19,20)21)12(18)5-9(11)15(25)26-22-13(23)7-3-1-2-4-8(7)14(22)24/h1-6H
• InChI Key： IGAQMBAVHQUUQW-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=C(C=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 371.02169848g/mol
• Monoisotopic Mass: 371.02169848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate (CAS No. 2248361-28-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate (CAS No. 2248361-28-4) is a highly specialized chemical entity with significant applications in pharmaceutical and material science research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core and a 2,5-difluoro-4-(trifluoromethyl)benzoate moiety, makes it a valuable intermediate for synthesizing advanced functional materials and bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and high-performance polymers.

One of the most searched questions in the field of organic chemistry is: "What are the applications of fluorinated benzoate derivatives?" This compound addresses this query directly, as its trifluoromethyl and difluoro groups enhance its stability and reactivity, making it suitable for cross-coupling reactions and drug design. The 1,3-dioxo-isoindole fragment is also a key motif in pharmaceutical intermediates, often linked to anti-inflammatory and anticancer properties. These attributes align with the growing demand for fluorinated building blocks in medicinal chemistry.

From a synthetic perspective, CAS No. 2248361-28-4 is often discussed in forums focusing on heterocyclic compound synthesis. Its preparation typically involves esterification reactions between 2,5-difluoro-4-(trifluoromethyl)benzoic acid and 1,3-dioxo-2,3-dihydro-1H-isoindole derivatives, a process optimized for high yield and purity. The compound’s thermal stability and solubility in organic solvents like DMSO and THF further contribute to its utility in lab-scale and industrial applications.

Another trending topic in chemical research is "green chemistry approaches for complex molecules." While 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate is not directly derived from biocatalysis, its structural features inspire innovations in sustainable fluorination methods. Researchers are exploring catalytic systems to reduce the environmental impact of introducing fluorine atoms into aromatic systems, a challenge relevant to this compound’s synthesis.

In material science, the isoindole-1,3-dione unit is prized for its electron-accepting properties, making CAS No. 2248361-28-4 a candidate for organic semiconductors and photovoltaic materials. The trifluoromethyl group enhances charge transport efficiency, a critical factor in developing next-generation OLEDs. This aligns with the surge in searches for "high-performance organic electronic materials," reflecting the compound’s interdisciplinary relevance.

Quality control and analytical characterization are frequently asked about in relation to such compounds. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to verify the purity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate. These methods ensure compliance with industry standards, particularly for pharmaceutical-grade intermediates. The compound’s CAS registry number (2248361-28-4) serves as a unique identifier for regulatory and safety documentation.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,5-difluoro-4-(trifluoromethyl)benzoate represents a convergence of cutting-edge chemistry and practical applications. Its versatility in drug discovery, material engineering, and catalysis positions it as a compound of enduring interest. As researchers continue to explore fluorinated heterocycles, this molecule will likely remain a focal point for innovation and optimization.